Cas no 87867-07-0 (L-Histidine, N-benzoyl-3-(2-oxopropyl)-, methyl ester)

• Product name: L-Histidine, N-benzoyl-3-(2-oxopropyl)-, methyl ester
• CAS No: 87867-07-0
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 651321

L-Histidine, N-benzoyl-3-(2-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Histidine, N-benzoyl-3-(2-oxopropyl)-, methyl ester

• Inchi： 1S/C17H19N3O4/c1-12(21)10-20-11-18-9-14(20)8-15(17(23)24-2)19-16(22)13-6-4-3-5-7-13/h3-7,9,11,15H,8,10H2,1-2H3,(H,19,22)/t15-/m0/s1
• InChI Key： SWMUWBBUFLWRQE-HNNXBMFYSA-N
• SMILES： C(OC)(=O)[C@H](CC1N(CC(=O)C)C=NC=1)NC(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 624.4±55.0 °C(Predicted)
• pka: 12.89±0.46(Predicted)